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Compound of Interest

Compound Name: Stannous pyrophosphate

Cat. No.: B129299 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of stannous
pyrophosphate, intended for researchers, scientists, and professionals in drug development.

This document details the calculation of its molecular weight, the underlying atomic weights of

its constituent elements, and outlines the experimental protocols for its determination.

Chemical Composition and Formula
Stannous pyrophosphate, also known as tin(II) pyrophosphate, is an inorganic compound

with the chemical formula Sn₂P₂O₇[1][2][3][4][5][6]. This formula indicates that a single

molecule of stannous pyrophosphate is composed of two tin (Sn) atoms, two phosphorus (P)

atoms, and seven oxygen (O) atoms.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for stannous pyrophosphate is based on the atomic weights of tin,

phosphorus, and oxygen.

The molecular weight is calculated as follows:

Molecular Weight = (2 × Atomic Weight of Sn) + (2 × Atomic Weight of P) + (7 × Atomic Weight

of O)
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Based on the standard atomic weights provided by the Commission on Isotopic Abundances

and Atomic Weights (CIAAW) and other sources, the values used for this calculation are:

Tin (Sn): 118.710 g/mol [7][8]

Phosphorus (P): 30.973762 g/mol [9][10]

Oxygen (O): 15.999 g/mol [11][12][13]

Substituting these values into the formula:

Molecular Weight = (2 × 118.710) + (2 × 30.973762) + (7 × 15.999) Molecular Weight = 237.42

+ 61.947524 + 111.993 *Molecular Weight = 411.360524 g/mol

This value is often rounded for practical applications to 411.36 g/mol [1][2][4][5][6][14].

Data Presentation: Atomic and Molecular Weights
The quantitative data for the molecular weight calculation of stannous pyrophosphate is

summarized in the table below for clarity and easy comparison.

Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total
Contribution
to Molecular
Weight ( g/mol
)

Tin Sn 2
118.710[7][15]

[16]
237.420

Phosphorus P 2
30.973762[9][10]

[17]
61.948

Oxygen O 7 15.999[13] 111.993

Total Sn₂P₂O₇ 11 411.361
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Experimental Protocols for Molecular Weight
Determination
The determination of the molecular weight of a compound like stannous pyrophosphate relies

on precise analytical techniques. Mass spectrometry is the primary method for determining

atomic and molecular weights with high accuracy.

Mass Spectrometry Protocol
Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized atoms or molecules.

For a compound like stannous pyrophosphate, which is an inorganic salt, techniques such as

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) would be employed to determine the

isotopic composition and atomic weights of its constituent elements.

Methodology:

Sample Preparation: A pure sample of stannous pyrophosphate is dissolved in a suitable

solvent, typically a dilute acid, to create a homogenous aqueous solution.

Nebulization: The sample solution is introduced into a nebulizer, which converts the liquid

into a fine aerosol.

Ionization: The aerosol is transported into an argon plasma torch (the ICP). The extremely

high temperature of the plasma (6,000 to 10,000 K) desolvates, vaporizes, atomizes, and

ionizes the atoms of tin, phosphorus, and oxygen.

Ion Extraction and Focusing: The resulting ions are extracted from the plasma and focused

by a series of ion lenses into a tight beam.

Mass Analysis: The ion beam is passed through a mass analyzer (e.g., a quadrupole or

magnetic sector), which separates the ions based on their mass-to-charge ratio.

Detection: The separated ions are detected by an electron multiplier or Faraday cup, which

generates a signal proportional to the number of ions of a specific m/z.

Data Analysis: The resulting mass spectrum shows the relative abundance of different

isotopes for each element. The molecular weight is then calculated by summing the weighted
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averages of the isotopic masses of the constituent elements according to the compound's

chemical formula.

Visualizations
Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical steps involved in calculating the molecular weight

of stannous pyrophosphate.

Start: Identify Chemical Compound
(Stannous Pyrophosphate)

Determine Chemical Formula
(Sn₂P₂O₇)

Identify Constituent Elements
(Sn, P, O)

Count Atoms of Each Element
(Sn: 2, P: 2, O: 7)

Calculate Total Weight for Each Element
(Atom Count × Atomic Weight)

Obtain Standard Atomic Weights
(from IUPAC/CIAAW)

Sum the Weights of All Elements

Final Molecular Weight
(411.36 g/mol)
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Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of stannous pyrophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129299#molecular-weight-of-stannous-
pyrophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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